![molecular formula C16H14Cl2N4 B3035232 2-(2,4-Dichlorophenyl)-2-[6-(1-pyrrolidinyl)-3-pyridazinyl]acetonitrile CAS No. 303997-54-8](/img/structure/B3035232.png)
2-(2,4-Dichlorophenyl)-2-[6-(1-pyrrolidinyl)-3-pyridazinyl]acetonitrile
Overview
Description
2-(2,4-Dichlorophenyl)-2-[6-(1-pyrrolidinyl)-3-pyridazinyl]acetonitrile, more commonly referred to as 2,4-DCPP, is a synthetic compound that has been studied extensively for its potential applications in scientific research. 2,4-DCPP is a member of the class of compounds known as pyridazinones, which are characterized by their nitrogen-containing heterocyclic rings. This compound is of particular interest due to its ability to interact with a variety of biological molecules, including proteins, enzymes, and lipids. The aim of
Scientific Research Applications
Synthesis and Molecular Properties
- Synthesis and Characterization : A study details the synthesis of novel pyridine and fused pyridine derivatives, including compounds similar to 2-(2,4-Dichlorophenyl)-2-[6-(1-pyrrolidinyl)-3-pyridazinyl]acetonitrile. These compounds have shown antimicrobial and antioxidant activity, demonstrating their potential in medicinal chemistry (Flefel et al., 2018).
Biomedical Applications
- Antimicrobial and Antioxidant Agents : Research on pyridine carbonitrile derivatives, akin to this compound, reveals their potential as antimicrobial and antioxidant agents. This highlights the chemical's relevance in developing new therapeutic drugs (H. H. Sayed et al., 2015).
Molecular Docking and In Silico Studies
- In Silico Molecular Docking : In a related study, newly synthesized compounds similar to this compound were subjected to in silico molecular docking screenings. This study contributes to understanding the compound's interaction with biological targets, which is crucial in drug design (E. M. Flefel et al., 2018).
Photocyclization Studies
- Photocyclization Reactions : Photocyclization of chlorophenyl vinyl pyridine, structurally related to this compound, leads to the formation of benzo[c]quinolizinium salts. This process is critical in organic chemistry for creating complex molecular structures (S. Arai et al., 1991).
Chemical Analysis Techniques
- Liquid Chromatography : The quantification of chlorophenols in materials, closely related to the chemical composition of this compound, utilizes advanced chromatographic techniques. This showcases the application of such compounds in analytical chemistry (G. Favaro et al., 2008).
Properties
IUPAC Name |
2-(2,4-dichlorophenyl)-2-(6-pyrrolidin-1-ylpyridazin-3-yl)acetonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14Cl2N4/c17-11-3-4-12(14(18)9-11)13(10-19)15-5-6-16(21-20-15)22-7-1-2-8-22/h3-6,9,13H,1-2,7-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVTOCVNXLLKJQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NN=C(C=C2)C(C#N)C3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14Cl2N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301165501 | |
Record name | α-(2,4-Dichlorophenyl)-6-(1-pyrrolidinyl)-3-pyridazineacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301165501 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
333.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
303997-54-8 | |
Record name | α-(2,4-Dichlorophenyl)-6-(1-pyrrolidinyl)-3-pyridazineacetonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=303997-54-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | α-(2,4-Dichlorophenyl)-6-(1-pyrrolidinyl)-3-pyridazineacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301165501 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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